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Cat. No.: B052842 Get Quote

Abstract
Ethyl quinuclidine-4-carboxylate hydrochloride is a pivotal building block in the synthesis of

various pharmaceutical agents, particularly those targeting the central nervous system.[1] Its

purity and structural integrity are paramount to ensure the safety and efficacy of the final active

pharmaceutical ingredient (API). This application note provides a detailed guide with validated

protocols for the comprehensive characterization of this compound using Nuclear Magnetic

Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and

Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies are designed for

researchers, quality control analysts, and drug development professionals, emphasizing the

scientific rationale behind experimental parameters to ensure robust and reproducible results.

Introduction and Physicochemical Properties
Ethyl quinuclidine-4-carboxylate hydrochloride, also known as ethyl 1-

azabicyclo[2.2.2]octane-4-carboxylate hydrochloride, is a bicyclic amine derivative.[1] The rigid

quinuclidine scaffold is a common feature in many biologically active molecules. Rigorous

analytical characterization is essential to confirm its chemical identity, quantify its purity, and

identify any process-related impurities or degradants.

Table 1: Physicochemical Properties of Ethyl Quinuclidine-4-carboxylate Hydrochloride
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Property Value Source

Chemical Formula C₁₀H₁₈ClNO₂ [1][2]

Molecular Weight 219.71 g/mol [1][2]

CAS Number 22766-67-2 [1][3]

Appearance White to off-white solid

Molecular Ion (Free Base) m/z 183.1259 (C₁₀H₁₇NO₂⁺) [1]

Analytical Characterization Workflow
A multi-technique approach is necessary for unambiguous characterization. NMR provides

definitive structural elucidation, HPLC offers precise purity determination, and LC-MS confirms

molecular weight and identifies trace impurities.
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Characterization Workflow

Sample: Ethyl Quinuclidine-4-carboxylate HCl

NMR Spectroscopy
(Structure ID)

HPLC Analysis
(Purity & Quantification)

LC-MS Analysis
(MW Confirmation & Impurity ID)

Comprehensive Data Analysis

Final Report:
Identity, Purity, Structure Confirmed
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HPLC Analysis Workflow

Prepare Mobile Phase
& Sample Solution

Equilibrate HPLC System

Inject Sample

Isocratic/Gradient Elution
(Separation on C18 Column)

UV Detection

Data Acquisition
& Processing

Calculate Purity
(Area %)

 

LC-MS Analysis Workflow

Sample Prep &
LC Separation

Eluent Transfer to MS

Electrospray Ionization
(ESI, Positive Mode)

Mass Analysis
(Full Scan)

Detection of Ions

Generate Mass Spectrum

Confirm [M+H]⁺ Ion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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